4-(Octadecylamino)-4-oxoisocrotonic acid

• CAS No.: 3077-27-8
• Molecular Formula: C22H41NO3
• Molecular Weight: 367.6 g/mol
• IUPAC Name: (Z)-4-(octadecylamino)-4-oxobut-2-enoic acid
• InChI: InChI=1S/C22H41NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-23-21(24)18-19-22(25)26/h18-19H,2-17,20H2,1H3,(H,23,24)(H,25,26)/b19-18-
• InChI Key: NWODYZCQADERLP-HNENSFHCSA-N
• Isomeric SMILES: CCCCCCCCCCCCCCCCCCNC(=O)/C=C\C(=O)O
• Canonical SMILES: CCCCCCCCCCCCCCCCCCNC(=O)C=CC(=O)O

Description

4-(Octadecylamino)-4-oxoisocrotonic acid (CAS: 3077-27-8), also known as N-Octadecylmaleamic acid, is a hydrophobic organic compound with the molecular formula C22H41NO3 and a molecular weight of 367.57 g/mol . It features an 18-carbon alkyl chain (octadecyl) attached to a maleamic acid backbone.

Comparison with Similar Compounds

Alkyl Chain Length Variants: 4-(Dodecylamino)-4-oxoisocrotonic Acid

4-(Dodecylamino)-4-oxoisocrotonic acid (CAS: 52492-69-0) shares the same maleamic acid core but has a shorter 12-carbon alkyl chain (dodecyl). Key differences include:

• Molecular formula: C16H29NO3
• Molecular weight : 283.41 g/mol
• LogP : 4.055 (indicating lower hydrophobicity than the octadecyl variant)
• Boiling point : 463.4°C at 760 mmHg .

This compound may serve as a intermediate in surfactant synthesis or lipid membrane studies.

Sulfonated Derivatives: Disodium Stearylsulfosuccinate and Related Salts

Disodium stearylsulfosuccinate (CAS: 65277-59-0) and disodium 4-(octadecylamino)-4-oxo-2-sulphonatobutyrate (CAS: 14481-60-8) are anionic surfactants with sulfonate groups and octadecyl chains . Key comparisons:

Property	4-(Octadecylamino)-4-oxoisocrotonic Acid	Disodium Stearylsulfosuccinate
Functional Groups	Maleamic acid	Sulfosuccinate + sulfonate
Solubility	5.9 mg/L (water)	High (ionic nature)
Application	Not explicitly stated	Surfactant in cosmetics

The sulfonate groups in these derivatives enhance water solubility and ionic interactions, making them effective surfactants. In contrast, the non-sulfonated maleamic acid lacks this functionality, limiting its use in aqueous systems.

Parent Acid: 4-Oxoisocrotonic Acid

The parent compound, 4-oxoisocrotonic acid (CAS: 1575-59-3), lacks the octadecylamino group. Key differences:

• Molecular formula : C₄H₄O₃
• Molecular weight : 100.08 g/mol
• Regulatory status : Listed in EINECS and EC Inventory .

The absence of the alkyl chain results in higher reactivity and water solubility, but reduced lipid compatibility. It is primarily used as a chemical intermediate rather than in surface-active applications.

Bioconjugates and Complexes: Gd-DTPA-BSA

In fluorinated paramagnetic complexes like Gd-DTPA-BSA, the 2-(octadecylamino)-2-oxoethyl group serves as a lipid anchor for biomedical imaging . While structurally distinct from 4-(octadecylamino)-4-oxoisocrotonic acid, this highlights the utility of octadecylamino groups in enhancing lipid membrane interactions for targeted drug delivery or contrast agents.

Research Findings and Implications

• Alkyl Chain Impact : Longer chains (e.g., octadecyl vs. dodecyl) increase hydrophobicity and reduce water solubility, favoring lipid-based applications .
• Functional Group Modifications: Sulfonate groups in disodium salts drastically enhance solubility and surfactant efficacy compared to non-ionic analogs .